N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl

• IUPAC Name: tert-butyl N-(4-aminobutyl)-N-methylcarbamate;hydrochloride
• InChI: InChI=1S/C10H22N2O2.ClH/c1-10(2,3)14-9(13)12(4)8-6-5-7-11;/h5-8,11H2,1-4H3;1H
• InChI Key: SFXADDOXQGGQLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCCCN.Cl
• Molecular Formula: C10H23ClN2O2
• DSSTOX Substance ID: DTXSID80662488
• Molecular Weight: 238.75 g/mol
• CAS RN: 1188263-68-4

Description

N-(4-Aminobutyl)-N-methyl Carbamic Acid Tert-Butyl Ester-HCl (also known as Compound A) is an organic compound with a wide range of applications in the field of scientific research. It is a commonly used reagent in organic synthesis, and its properties have been studied extensively in recent decades. Compound A is a versatile compound with a variety of properties and applications, making it a valuable tool for scientists in a wide range of disciplines.

Scientific Research Applications

C-Alkylation of Peptides

A study by Matt and Seebach (1998) explored the C-alkylation of peptides containing aminomalonate and (amino)(cyano)acetate residues. This research demonstrates the versatility of N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl in peptide modification, enabling the synthesis of new peptides with acidic backbone-bound CH groups. The process showed excellent yields and the ability to produce peptides containing the alkylated aminomalonic acid, a lower homolog of aspartic acid, indicating its potential in peptide synthesis and modification (Matt & Seebach, 1998).

N-tert-Butoxycarbonylation of Amines

Heydari et al. (2007) presented a method for N-tert-butoxycarbonylation of amines using H3PW12O40 as a catalyst, highlighting the chemical's role in amine protection. This research underscores its importance in synthesizing N-Boc-protected amino acids, crucial for peptide synthesis due to their resistance to racemization (Heydari et al., 2007).

Selective Deprotection of tert-Butyl Esters

Research by Kaul et al. (2004) on the chemoselective hydrolysis of tert-butyl esters, in the presence of other acid-labile groups, further elucidates the applicability of N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl in selective deprotection processes. This study shows the potential for precise modifications in peptide and amino acid synthesis, maintaining compatibility with sensitive protecting groups (Kaul et al., 2004).

Enantiomer Separation of Amino Acids

Abe et al. (1994) investigated the gas chromatographic separation of amino acid enantiomers using cyclodextrin derivatives, where derivatives similar to N-(4-AMINOBUTYL)-N-METHYL CARBAMIC ACID TERT-BUTYL ESTER-HCl play a critical role in derivatizing amino acids for analytical purposes. This study contributes to the understanding of using such compounds for analytical chemistry applications, particularly in the separation and analysis of amino acid enantiomers (Abe et al., 1994).